Cas no 2624135-03-9 (3-cyclopentyl(nitroso)aminopropanoic acid)

• Product Name: 3-cyclopentyl(nitroso)aminopropanoic acid
• CAS No: 2624135-03-9
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• CID: 5639622
• PubChem ID: 165905926
• Update Time: 2025-05-19

3-cyclopentyl(nitroso)aminopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[cyclopentyl(nitroso)amino]propanoic acid
• 2624135-03-9
• EN300-27752301
• 3-cyclopentyl(nitroso)aminopropanoic acid

• Inchi： 1S/C8H14N2O3/c11-8(12)5-6-10(9-13)7-3-1-2-4-7/h7H,1-6H2,(H,11,12)
• InChI Key： VSZARUYMVWLZLL-UHFFFAOYSA-N
• SMILES： O=NN(CCC(=O)O)C1CCCC1

Computed Properties

• Exact Mass: 186.10044231g/mol
• Monoisotopic Mass: 186.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70Ų

Additional information on 3-cyclopentyl(nitroso)aminopropanoic acid

Introduction to 3-cyclopentyl(nitroso)aminopropanoic acid (CAS No: 2624135-03-9)

3-cyclopentyl(nitroso)aminopropanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2624135-03-9, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound features a unique structural motif, combining a cyclopentyl group with a nitrosoamine functionality linked to a propanoic acid backbone. Such structural characteristics make it of significant interest for exploring novel chemical reactions and biological activities.

The molecular structure of 3-cyclopentyl(nitroso)aminopropanoic acid (CAS No: 2624135-03-9) consists of a cyclopentyl ring attached to an amine-nitroso intermediate, which is further esterified or acylated to form the propanoic acid derivative. This configuration introduces both steric hindrance from the cyclopentyl group and electronic effects from the nitrosoamine moiety, making it a versatile scaffold for medicinal chemistry applications. The presence of the nitroso group particularly underscores its potential utility in redox-sensitive drug design, where such functionalities can modulate biological pathways by interacting with metal ions or enzymes.

In recent years, there has been growing interest in nitrosoamine-containing compounds due to their reported bioactivities. For instance, related structures have been explored for their potential in anti-inflammatory and anticancer therapies. The cyclopentyl group, while contributing to steric bulk, also enhances lipophilicity, which can be advantageous for membrane permeability and target binding affinity. These attributes make 3-cyclopentyl(nitroso)aminopropanoic acid (CAS No: 2624135-03-9) a promising candidate for further investigation in drug discovery pipelines.

From a synthetic chemistry perspective, the preparation of 3-cyclopentyl(nitroso)aminopropanoic acid (CAS No: 2624135-03-9) involves multi-step reactions that typically start from commercially available precursors such as cyclopentanone or nitrosated amine derivatives. The introduction of the nitroso group requires careful control of reaction conditions to avoid decomposition or side reactions, highlighting the need for expertise in handling reactive intermediates. Advances in catalytic methods have enabled more efficient and selective nitrosation processes, which are crucial for synthesizing this compound with high purity and yield.

The pharmacological potential of 3-cyclopentyl(nitroso)aminopropanoic acid (CAS No: 2624135-03-9) has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. Preliminary data suggest that this compound may exhibit inhibitory effects on certain key enzymes, making it a valuable tool for studying enzyme mechanisms and developing novel therapeutic agents. Additionally, its ability to undergo redox cycling could make it useful in designing prodrugs that release active species under specific physiological conditions.

The chemical properties of 3-cyclopentyl(nitroso)aminopropanoic acid (CAS No: 2624135-03-9) also make it an interesting subject for material science applications. For example, its solubility profile and stability under different conditions could be leveraged in formulating novel materials or coatings with enhanced functionality. Furthermore, the presence of both polar and non-polar regions in its structure suggests potential utility as an intermediate in polymer synthesis or as a cross-linking agent in biomaterials.

As research continues to uncover new applications for nitrosoamine compounds, 3-cyclopentyl(nitroso)aminopropanoic acid (CAS No: 2624135-03-9) is poised to play a significant role in advancing both academic research and industrial applications. Its unique structural features offer opportunities for innovation across multiple disciplines, from drug development to advanced materials engineering. Future studies will likely focus on optimizing synthetic routes, exploring new bioactivities, and scaling up production for practical use.

In conclusion, 3-cyclopentyl(nitroso)aminopropanoic acid (CAS No: 2624135-03-9) represents a fascinating compound with broad potential applications. Its structural complexity and functional diversity position it as a key player in modern chemical research. By leveraging cutting-edge synthetic methodologies and exploring its pharmacological properties, scientists can unlock new possibilities that may lead to breakthroughs in medicine and materials science.